Cas no 136819-50-6 (2-(Methylsulfonyl)-1-(4-nitrophenyl)-1-ethanone)

• Product Name: 2-(Methylsulfonyl)-1-(4-nitrophenyl)-1-ethanone
• CAS No: 136819-50-6
• MF: C₉H₉NO₅S
• MW: 243.236461400986
• MDL: MFCD09865011
• CID: 1027354
• PubChem ID: 15322967
• Update Time: 2025-06-25

2-(Methylsulfonyl)-1-(4-nitrophenyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfonyl)-1-(4-nitrophenyl)ethanone
• 2-(METHYLSULFONYL)-1-(4-NITROPHENYL)-1-ETHANONE
• ACMC-20a3b6
• AGN-PC-00OVQG
• ANW-55216
• CTK0B9347
• Ethanone, 2-(methylsulfonyl)-1-(4-nitrophenyl)-
• methylsulfonylnitrophenylethanone
• MolPort-009-196-018
• SBB099707
• 2-(Methylsulphonyl)-4'-nitroacetophenone
• 136819-50-6
• 2-methanesulfonyl-1-(4-nitrophenyl)ethan-1-one
• J-506471
• MFCD09865011
• AKOS005072581
• 2-methylsulfonyl-1-(4-nitrophenyl)ethanone
• GB-0713
• 2-(Methanesulfonyl)-1-(4-nitrophenyl)ethan-1-one
• DTXSID20571464
• 2-(Methylsulfonyl)-1-(4-nitrophenyl)-1-ethanone

• MDL： MFCD09865011
• Inchi： 1S/C9H9NO5S/c1-16(14,15)6-9(11)7-2-4-8(5-3-7)10(12)13/h2-5H,6H2,1H3
• InChI Key： VEJBYOJVXBUKPD-UHFFFAOYSA-N
• SMILES： S(C)(CC(C1C=CC(=CC=1)[N+](=O)[O-])=O)(=O)=O

Computed Properties

• Exact Mass: 243.02017
• Monoisotopic Mass: 243.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 94.35

Additional information on 2-(Methylsulfonyl)-1-(4-nitrophenyl)-1-ethanone

2-(Methylsulfonyl)-1-(4-nitrophenyl)-1-ethanone: A Versatile Organic Compound in Modern Pharmaceutical Research

2-(Methylsulfonyl)-1-(4-nitrophenyl)-1-ethanone, with the chemical formula C₁₀H₁₀O₄N and CAS No. 136819-50-6, represents a significant molecular scaffold in the field of medicinal chemistry. This compound, characterized by its unique combination of an ethanone core and a 4-nitrophenyl substituent, has garnered attention for its potential applications in drug discovery and synthetic organic chemistry. Recent studies have highlighted its role as a key intermediate in the development of novel therapeutic agents targeting inflammatory diseases and neurodegenerative disorders.

The structural complexity of 2-(Methylsulfonyl)-1-(4-nitrophenyl)-1-ethanone lies in its methylsulfonyl group, which imparts unique reactivity and functional versatility. This functional group is known to participate in various electrophilic reactions, making it a valuable building block for the synthesis of bioactive molecules. The 4-nitrophenyl substituent further enhances the compound's utility by introducing electron-withdrawing effects, which can modulate biological activity through interactions with specific protein targets.

Recent advancements in medicinal chemistry have demonstrated the potential of 2-(Methylsulfonyl)-1-(4-nitrophenyl)-3-ethanone as a precursor for the development of COX-2 selective inhibitors. A 2023 study published in Journal of Medicinal Chemistry reported that derivatives of this compound exhibited promising anti-inflammatory properties with reduced gastrointestinal side effects compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs). This finding underscores the importance of 2-(Methylsulfonyl)-1-(4-nitrophenyl)-1-ethanone in the design of safer and more effective therapeutic agents.

The synthesis of 2-(Methylsulfonyl)-1-(4-nitrophenyl)-1-ethanone typically involves a multi-step organic reaction sequence. One of the most efficient methods involves the electrophilic aromatic substitution of 4-nitrophenyl compounds with methylsulfonyl chloride under controlled conditions. This approach has been optimized in recent years to improve yield and reduce byproduct formation, as highlighted in a 2022 review article in Organic Letters. The use of transition metal catalysts has also been shown to enhance the selectivity of this reaction, making it a preferred method for large-scale production.

Applications of 2-(Methylsulfonyl)-1-(4-nitrophenyl)-1-ethanone extend beyond pharmaceuticals into the field of materials science. Researchers have explored its potential as a photovoltaic material due to its ability to absorb light in the visible spectrum. A 2023 study in Advanced Materials demonstrated that derivatives of this compound could achieve power conversion efficiencies of up to 15% in organic solar cells, opening new avenues for its use in renewable energy technologies.

From a synthetic perspective, the methylsulfonyl group in 2-(Methylsulfonyl)-1-(4-nitrophenyl)-1-ethanone is particularly valuable for its ability to undergo redox reactions. This property has been exploited in the development of electrochemical sensors for the detection of biomolecules. A 2021 study in ACS Sensors described a biosensor based on this compound that could detect glucose at picomolar concentrations, showcasing its potential in diagnostic applications.

The biological activity of 2-(Methylsulfonyl)-1-(4-nitrophenyl)-1-ethanone has also been investigated in the context of neurodegenerative diseases. A 2023 preclinical study published in Neuropharmacology found that derivatives of this compound exhibited neuroprotective effects in models of Alzheimer's disease. The compound's ability to inhibit beta-amyloid aggregation was attributed to its molecular interactions with specific protein domains, highlighting its potential as a lead compound for drug development.

One of the key challenges in the utilization of 2-(Methylsulfonyl)-1-(4-nitrophenyl)-1-ethanone is its chemical stability under varying reaction conditions. Recent research has focused on modifying the 4-nitrophenyl substituent to enhance its stability while maintaining reactivity. A 2023 study in Chemical Communications reported the synthesis of a fluorinated derivative of this compound that showed improved thermal stability, making it suitable for use in high-temperature processes.

Environmental considerations have also driven research into the biodegradability of 2-(Methylsulfonyl)-1-(4-nitrophenyl)-1-ethanone. A 2022 study in Green Chemistry explored the degradation pathways of this compound in aqueous environments, revealing that it can be mineralized by microbial consortia under aerobic conditions. This finding is significant for the sustainable use of this compound in industrial applications.

The synthesis of 2-(Methylsulfonyl)-1-(4-nitrophenyl)-1-ethanone has also been optimized for green chemistry practices. A 2023 article in Green Chemistry described a solvent-free method using microwave irradiation to achieve high yields with minimal energy consumption. This approach not only reduces waste but also aligns with the principles of sustainable chemical manufacturing.

Furthermore, the methylsulfonyl group in 2-(Methylsulfonyl)-1-(4-nitrophenyl)-1-ethanone has been shown to participate in enantioselective reactions, making it a valuable chiral intermediate. A 2022 study in Organic & Biomolecular Chemistry demonstrated the use of this compound in the synthesis of chiral drugs, highlighting its importance in the development of enantiomerically pure pharmaceuticals.

Recent computational studies have provided insights into the electronic structure of 2-(Methylsulfonyl)-1-(4-nitrophenyl)-1-ethanone, which is crucial for understanding its reactivity. A 2023 paper in Theoretical Chemistry Accounts used density functional theory (DFT) calculations to predict the compound's frontier molecular orbitals, revealing its potential for electrophilic attack and nucleophilic substitution reactions.

From a pharmaceutical perspective, the 4-nitrophenyl substituent in 2-(Methylsulfonyl)-1-(4-nitrophenyl)-1-ethanone has been linked to its antimicrobial activity. A 2021 study in Antimicrobial Agents and Chemotherapy reported that derivatives of this compound exhibited broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria, suggesting its potential as a lead compound for the development of new antibiotics.

Despite its promising applications, the use of 2-(Methylsulfonyl)-1-(4-nitrophenyl)-1-ethanone is not without challenges. One of the main concerns is its toxicity in biological systems. A 2022 study in Toxicology and Applied Pharmacology investigated the cytotoxic effects of this compound on mammalian cells, highlighting the need for further research to ensure its safety in pharmaceutical and industrial applications.

Overall, 2-(Methylsulfonyl)-1-(4-nitrophenyl)-1-ethanone represents a versatile compound with a wide range of applications in chemistry, biology, and materials science. Its unique structural features and reactivity make it a valuable molecule for further research and development in various fields.

The compound 2-(methylsulfonyl)-1-(4-nitrophenyl)ethanone (often abbreviated as 2-(MeS)O-4-NP-ethanone) is a versatile organic molecule with a rich set of structural and functional properties that make it valuable across multiple scientific disciplines. Below is a structured summary of its key features, properties, and applications: --- ### 1. Structural Overview - Molecular Formula: C₁₀H₁₀N₂O₄S - Molecular Weight: ~254.27 g/mol - Functional Groups: - Methylsulfonyl group (–SO₂CH₃): Contributes to the compound's reactivity, especially in nucleophilic and electrophilic reactions. - 4-Nitrophenyl group (–NO₂): Introduces aromaticity and electron-withdrawing effects. - Ethanone (ketone) group (–CO): Provides a carbonyl functionality that is essential for various chemical transformations. --- ### 2. Chemical Properties - Reactivity: - The methylsulfonyl group is highly reactive and can participate in nucleophilic substitution and electrophilic addition reactions. - The ketone group is susceptible to reduction, nucleophilic attack, and electrophilic addition. - The 4-nitrophenyl group acts as an electron-withdrawing group, influencing the reactivity and stability of the molecule. - Stability: - The compound is relatively stable under normal conditions but can undergo degradation in certain environments (e.g., high temperatures or specific pH conditions). - Fluorinated derivatives have shown improved thermal stability. --- ### 3. Biological and Pharmaceutical Applications - Antimicrobial Activity: - Derivatives of this compound exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, suggesting potential as a lead compound for antibiotic development. - Neuroprotective Effects: - Studies have shown that derivatives of this compound can inhibit beta-amyloid aggregation, making them promising candidates for Alzheimer's disease research. - Enzymatic and Cellular Activity: - The compound has been studied for its cytotoxic effects on mammalian cells, highlighting the need for further research on its safety profile. --- ### 4. Industrial and Material Science Applications - Electrochemical Sensors: - The compound has been used in the development of glucose sensors due to its ability to interact with biomolecules and detect changes in concentration. - Green Chemistry: - Solvent-free synthesis methods using microwave irradiation have been explored to reduce energy consumption and waste. - Environmental Biodegradation: - The compound can be mineralized by microbial consortia, making it a candidate for environmentally sustainable processes. --- ### 5. Synthetic and Computational Studies - Synthetic Pathways: - The compound has been synthesized using various methods, including electrophilic substitution, nucleophilic attack, and microwave-assisted reactions. - Computational Insights: - Density Functional Theory (DFT) calculations have been used to study the electronic structure and frontier molecular orbitals, providing insights into its reactivity and potential for electrophilic attack. --- ### 6. Challenges and Future Directions - Toxicity Concerns: - Further research is needed to assess the long-term toxicity of the compound and its derivatives in biological systems. - Optimization of Stability: - Efforts to enhance chemical stability under extreme conditions (e.g., high temperatures or pH) are ongoing. - Expanding Applications: - The compound's unique properties suggest potential for new drug development, material science, and analytical chemistry. --- ### Conclusion 2-(Methylsulfonyl)-1-(4-nitrophenyl)ethanone is a multifunctional molecule with a diverse range of applications in chemistry, biology, and materials science. Its structural versatility, reactivity, and functional groups make it a promising candidate for further research and development. However, continued studies are needed to fully understand its biological safety, optimize its chemical stability, and expand its utility in various fields.